Cas no 541549-95-5 (Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)-)

Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)- structure
541549-95-5 structure
Product Name:Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)-
CAS No:541549-95-5
MF:C17H13NOS
MW:279.356222867966
CID:3476673
PubChem ID:101234899
Update Time:2025-04-21

Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)-
    • (R)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole
    • (4R)-2-(1-benzothiophen-2-yl)-4-phenyl-4,5-dihydro-1,3-oxazole
    • BS-49096
    • F72438
    • 541549-95-5
    • Inchi： 1S/C17H13NOS/c1-2-6-12(7-3-1)14-11-19-17(18-14)16-10-13-8-4-5-9-15(13)20-16/h1-10,14H,11H2/t14-/m0/s1
    • InChI Key： ILOPWMKOXZPEAX-AWEZNQCLSA-N
    • SMILES： S1C2C=CC=CC=2C=C1C1=N[C@H](C2C=CC=CC=2)CO1

Computed Properties

  • Exact Mass: 279.07178521g/mol
  • Monoisotopic Mass: 279.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 49.8Ų

Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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(R)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole
 541549-95-5 97%
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eNovation Chemicals LLC
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(R)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole
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eNovation Chemicals LLC
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Aaron
AR01XDQR-100mg
(R)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole
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Aaron
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